![molecular formula C7H12ClNO B6198386 rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride, trans CAS No. 2740591-75-5](/img/no-structure.png)
rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride, trans
Overview
Description
Rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride, trans is a useful research compound. Its molecular formula is C7H12ClNO and its molecular weight is 161.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride, trans involves the condensation of a pyrrole derivative with a lactone derivative followed by reduction and hydrolysis.", "Starting Materials": [ "4-methoxyphenylhydrazine", "ethyl acetoacetate", "sodium ethoxide", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Condensation of 4-methoxyphenylhydrazine with ethyl acetoacetate in ethanol to form pyrrole derivative", "Reduction of pyrrole derivative with sodium borohydride in ethanol to form lactone derivative", "Hydrolysis of lactone derivative with hydrochloric acid to form rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride, trans" ] } | |
CAS No. |
2740591-75-5 |
Molecular Formula |
C7H12ClNO |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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